Cas no 1903141-42-3 (methyl 2-(3-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-isoindol-2(3H)-yl)azetidine-1-carbonyl)benzoate)

• Product Name: methyl 2-(3-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-isoindol-2(3H)-yl)azetidine-1-carbonyl)benzoate
• CAS No: 1903141-42-3
• MF: C₂₀H₂₀N₂O₅
• MW: 368.383205413818
• CID: 6486783
• PubChem ID: 92078886
• Update Time: 2025-05-24

methyl 2-(3-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-isoindol-2(3H)-yl)azetidine-1-carbonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 1903141-42-3
• methyl 2-[3-(1,3-dioxo-3a,4,7,7a-tetrahydroisoindol-2-yl)azetidine-1-carbonyl]benzoate
• methyl 2-[3-(1,3-dioxo-2,3,3a,4,7,7a-hexahydro-1H-isoindol-2-yl)azetidine-1-carbonyl]benzoate
• methyl 2-(3-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-isoindol-2(3H)-yl)azetidine-1-carbonyl)benzoate
• F6473-4245
• AKOS025341754

• Inchi： 1S/C20H20N2O5/c1-27-20(26)16-9-5-4-8-15(16)17(23)21-10-12(11-21)22-18(24)13-6-2-3-7-14(13)19(22)25/h2-5,8-9,12-14H,6-7,10-11H2,1H3
• InChI Key： ACGWSZZIOZFEDN-UHFFFAOYSA-N
• SMILES： O=C1C2CC=CCC2C(N1C1CN(C(C2C=CC=CC=2C(=O)OC)=O)C1)=O

Computed Properties

• Exact Mass: 368.13722174g/mol
• Monoisotopic Mass: 368.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on methyl 2-(3-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-isoindol-2(3H)-yl)azetidine-1-carbonyl)benzoate

Comprehensive Analysis of Methyl 2-(3-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-isoindol-2(3H)-yl)azetidine-1-carbonyl)benzoate (CAS No. 1903141-42-3)

The compound methyl 2-(3-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-isoindol-2(3H)-yl)azetidine-1-carbonyl)benzoate (CAS No. 1903141-42-3) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its complex structure, featuring an azetidine ring and a tetrahydroisoindole moiety, makes it a subject of interest for researchers exploring novel drug candidates and functional materials. This article delves into its properties, synthesis, and potential applications, while addressing common queries and trends in the field.

One of the key features of this compound is its unique molecular architecture, which combines a benzoate ester with a tetrahydroisoindole dione system. This combination is rare in organic chemistry and offers intriguing possibilities for structure-activity relationship (SAR) studies. Researchers are particularly interested in how the azetidine-1-carbonyl group influences the compound's reactivity and biological activity. Recent studies suggest that such structures may exhibit enhanced bioavailability and target selectivity, making them valuable in drug discovery.

The synthesis of methyl 2-(3-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-isoindol-2(3H)-yl)azetidine-1-carbonyl)benzoate typically involves multi-step organic reactions, including amide coupling and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and purity. Given the growing demand for green chemistry, researchers are also investigating eco-friendly synthetic routes, such as using biodegradable catalysts or solvent-free conditions.

In the context of drug development, this compound has drawn attention due to its potential as a scaffold for kinase inhibitors. Kinases are a hot topic in biomedical research, with applications in cancer therapy, inflammatory diseases, and neurodegenerative disorders. The tetrahydroisoindole core is known to interact with ATP-binding sites in kinases, making it a promising candidate for targeted therapies. Additionally, its ester group offers flexibility for further derivatization, a feature highly valued in medicinal chemistry.

Beyond pharmaceuticals, CAS No. 1903141-42-3 has potential applications in material science. Its rigid yet functionalized structure could be utilized in designing high-performance polymers or organic semiconductors. The compound's ability to form hydrogen bonds and π-π interactions makes it suitable for creating self-assembling materials, a rapidly growing field driven by advancements in nanotechnology.

From an SEO perspective, users frequently search for terms like "azetidine derivatives in drug discovery," "tetrahydroisoindole synthesis," and "benzoate ester applications." These queries reflect the compound's relevance in contemporary research. Addressing these topics not only enhances the article's readability but also its visibility in search engines. Furthermore, incorporating trending keywords like "green synthesis" and "kinase inhibitor scaffolds" aligns with current scientific priorities.

In conclusion, methyl 2-(3-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-isoindol-2(3H)-yl)azetidine-1-carbonyl)benzoate represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug design to advanced materials, underscore its importance in modern science. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.